Cas no 1806718-18-2 (Ethyl 4-hydroxy-5-methyl-3-(trifluoromethoxy)pyridine-2-carboxylate)

• Product Name: Ethyl 4-hydroxy-5-methyl-3-(trifluoromethoxy)pyridine-2-carboxylate
• CAS No: 1806718-18-2
• MF: C₁₀H₁₀F₃NO₄
• MW: 265.185913562775
• CID: 4829482
• Update Time: 2025-06-13

Ethyl 4-hydroxy-5-methyl-3-(trifluoromethoxy)pyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-hydroxy-5-methyl-3-(trifluoromethoxy)pyridine-2-carboxylate

• Inchi： 1S/C10H10F3NO4/c1-3-17-9(16)6-8(18-10(11,12)13)7(15)5(2)4-14-6/h4H,3H2,1-2H3,(H,14,15)
• InChI Key： WSPBVFAGUWWZDB-UHFFFAOYSA-N
• SMILES： FC(OC1C(C(C)=CNC=1C(=O)OCC)=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 437
• XLogP3: 2.3
• Topological Polar Surface Area: 64.599

Additional information on Ethyl 4-hydroxy-5-methyl-3-(trifluoromethoxy)pyridine-2-carboxylate

Comprehensive Overview of Ethyl 4-hydroxy-5-methyl-3-(trifluoromethoxy)pyridine-2-carboxylate (CAS No. 1806718-18-2)

Ethyl 4-hydroxy-5-methyl-3-(trifluoromethoxy)pyridine-2-carboxylate (CAS No. 1806718-18-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This pyridine derivative is characterized by its unique molecular structure, featuring a trifluoromethoxy group and an ethyl carboxylate moiety, which contribute to its distinct chemical properties. Researchers are increasingly exploring its potential applications in drug discovery, particularly as a building block for bioactive molecules.

The compound's CAS number 1806718-18-2 serves as a critical identifier in chemical databases, ensuring precise tracking in regulatory and scientific contexts. Its hydroxy and methyl substituents on the pyridine ring enhance its reactivity, making it a valuable intermediate in synthetic chemistry. Recent studies highlight its role in the development of novel heterocyclic compounds, which are pivotal in designing targeted therapies for various diseases. This aligns with the growing demand for small-molecule drugs in the pharmaceutical industry.

From an environmental perspective, the trifluoromethoxy group in Ethyl 4-hydroxy-5-methyl-3-(trifluoromethoxy)pyridine-2-carboxylate has been a subject of interest due to its influence on the compound's stability and biodegradability. As sustainability becomes a priority in chemical manufacturing, researchers are investigating greener synthesis routes for such fluorinated pyridines. This trend reflects broader industry shifts toward eco-friendly chemical processes, a topic frequently searched in academic and industrial forums.

In agrochemical applications, this compound's structural features suggest potential as a precursor for crop protection agents. The pyridine core is a common scaffold in herbicides and fungicides, and modifications like the trifluoromethoxy group can enhance bioactivity. With global food security challenges, the search for efficient agrochemicals has intensified, making CAS 1806718-18-2 a relevant candidate for further study.

Analytical techniques such as NMR spectroscopy and high-performance liquid chromatography (HPLC) are essential for characterizing Ethyl 4-hydroxy-5-methyl-3-(trifluoromethoxy)pyridine-2-carboxylate. These methods ensure purity and consistency, which are crucial for its use in high-value applications. The compound's spectral data and chromatographic profiles are often documented in chemical literature, addressing common queries from researchers about its analytical validation.

As the scientific community explores structure-activity relationships (SAR), 1806718-18-2 offers a versatile template for modifying pharmacological properties. Its hydrogen-bonding capacity (due to the hydroxy group) and lipophilic character (from the trifluoromethoxy group) make it a promising candidate for optimizing drug-like molecules. This aligns with frequent searches on molecular design strategies and lead compound optimization in medicinal chemistry.

In summary, Ethyl 4-hydroxy-5-methyl-3-(trifluoromethoxy)pyridine-2-carboxylate (CAS No. 1806718-18-2) represents a multifaceted compound with applications spanning pharmaceuticals, agrochemicals, and materials science. Its structural uniqueness and synthetic versatility position it as a valuable asset in modern chemistry, addressing both scientific and industrial demands.